![molecular formula C13H19N3O3S B1415680 ethyl [(2-tert-butyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)amino](oxo)acetate CAS No. 1105189-85-2](/img/structure/B1415680.png)
ethyl [(2-tert-butyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)amino](oxo)acetate
Overview
Description
Ethyl [(2-tert-butyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)amino](oxo)acetate, commonly referred to as ethyl-TBP, is a synthetic compound with a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as a ligand in coordination chemistry. Ethyl-TBP is also used in the development of pharmaceuticals, and as a bioactive agent in the study of cell signaling pathways. Ethyl-TBP has a wide range of biochemical and physiological effects, and is an important tool for advancing scientific research.
Scientific Research Applications
Antimicrobial Activity
Compounds containing the thieno[3,4-c]pyrazole moiety have been studied for their antimicrobial potential. The structure of ethyl (2-tert-butyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)aminoacetate suggests it could be effective against various bacterial strains, such as Staphylococcus aureus and Escherichia coli .
Anti-inflammatory Properties
The anti-inflammatory properties of thieno[3,4-c]pyrazole derivatives make them candidates for treating inflammatory diseases. This compound could potentially inhibit key enzymes involved in the inflammatory process .
Anticancer Applications
Thieno[3,4-c]pyrazole derivatives have shown promise in anticancer research. Ethyl (2-tert-butyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)aminoacetate may inhibit cancer cell growth by targeting specific pathways involved in cell proliferation .
Antidiabetic Effects
Research indicates that thieno[3,4-c]pyrazole compounds can have antidiabetic effects by modulating insulin release or glucose metabolism. This compound could be explored for its potential to treat diabetes through these mechanisms .
Antiviral Capabilities
The structural complexity of thieno[3,4-c]pyrazole derivatives offers potential for antiviral drug development. Ethyl (2-tert-butyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)aminoacetate might be effective against viruses by interfering with viral replication or assembly .
Neuroprotective Effects
Compounds with thieno[3,4-c]pyrazole structures have been associated with neuroprotective effects, possibly through the modulation of neurotransmitter systems or protection against neurotoxicity .
Enzyme Inhibition
This compound could serve as a lead structure for the development of enzyme inhibitors. It may target enzymes that are crucial in disease pathogenesis, offering a therapeutic approach for various conditions .
Chemical Synthesis of Natural Products
Ethyl (2-tert-butyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)aminoacetate could be used as a precursor in the synthesis of biologically active natural products. Its reactivity and functional groups make it suitable for complex chemical transformations .
Each of these applications represents a unique field of research where ethyl (2-tert-butyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)aminoacetate could have significant impact. Further studies and clinical trials would be necessary to fully understand and harness the potential of this compound in these areas.
Safety and Hazards
properties
IUPAC Name |
ethyl 2-[(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)amino]-2-oxoacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O3S/c1-5-19-12(18)11(17)14-10-8-6-20-7-9(8)15-16(10)13(2,3)4/h5-7H2,1-4H3,(H,14,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJTGMCYRFGAIDI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)NC1=C2CSCC2=NN1C(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.38 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl [(2-tert-butyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)amino](oxo)acetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
